Cas no 2305341-15-3 (N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide)

• Product Name: N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide
• CAS No: 2305341-15-3
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 5412259
• PubChem ID: 137928498
• Update Time: 2025-11-05

N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-Methoxy-2-(methylsulfonyl)phenyl]-2-propenamide
• N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide

• Inchi： 1S/C11H13NO4S/c1-4-11(13)12-9-6-5-8(16-2)7-10(9)17(3,14)15/h4-7H,1H2,2-3H3,(H,12,13)
• InChI Key： UXBQUOSXKXUFNQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1S(C)(=O)=O)(=O)C=C

Additional information on N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide

Comprehensive Overview of N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide (CAS: 2305341-15-3)

N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide (CAS 2305341-15-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of methanesulfonyl and methoxy functional groups attached to a phenyl ring, which is further linked to an acrylamide moiety. Such structural characteristics make it a valuable intermediate in drug discovery and material science applications.

The compound's molecular formula is C₁₁H₁₃NO₄S, with a molecular weight of 255.29 g/mol. Its methanesulfonyl group (-SO₂CH₃) contributes to its polarity and potential hydrogen-bonding capabilities, while the methoxy substituent (-OCH₃) enhances its electron-donating properties. The prop-2-enamide portion introduces reactivity that is particularly useful in polymer chemistry and bioconjugation techniques.

Recent scientific literature highlights the growing importance of N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors, which are crucial in cancer therapy. The compound's ability to participate in Michael addition reactions makes it valuable for creating covalent inhibitors - a hot topic in drug development as evidenced by increasing searches for "covalent kinase inhibitors" and "acrylamide-based pharmaceuticals" in scientific databases.

From a synthetic chemistry perspective, CAS 2305341-15-3 demonstrates interesting reactivity patterns. The electron-withdrawing nature of the methanesulfonyl group activates the aromatic ring toward nucleophilic aromatic substitution, while the acrylamide functionality can participate in various polymerization reactions. These properties align with current industry trends toward more sustainable and efficient synthetic methodologies, as reflected in popular search queries like "green chemistry acrylamide derivatives" and "electron-deficient aryl compounds in synthesis."

The compound's physicochemical properties have been carefully characterized to support its various applications. It typically appears as a white to off-white crystalline powder with good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These characteristics make N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide particularly suitable for high-throughput screening in drug discovery programs, addressing the pharmaceutical industry's growing demand for "diverse screening libraries" and "fragment-based drug design."

In material science, the dual functionality of CAS 2305341-15-3 offers unique opportunities. The methoxy group can serve as a handle for further derivatization, while the acrylamide moiety enables incorporation into polymer backbones. This has led to its exploration in advanced materials, particularly in response to increasing searches for "functionalized monomers for smart materials" and "stimuli-responsive polymers." Researchers are investigating its potential in creating materials with tunable properties for applications ranging from drug delivery to sensors.

Quality control and analytical characterization of N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide typically involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's distinct spectral features, including characteristic chemical shifts for the methanesulfonyl proton (around 3.3 ppm in ¹H NMR) and the acrylamide vinyl protons (between 5.5-6.5 ppm), facilitate its identification and purity assessment. These analytical aspects respond to frequent queries about "characterization of sulfonyl-containing compounds" and "NMR analysis of acrylamide derivatives."

As research into CAS 2305341-15-3 continues, safety considerations remain paramount. While not classified as hazardous under standard regulations, proper handling procedures should be followed, including the use of personal protective equipment. This aligns with the scientific community's heightened interest in "safe handling of synthetic intermediates" and "best practices in laboratory chemical management," as evidenced by search trends in academic and industrial settings.

The commercial availability of N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide has increased in recent years to meet growing demand from pharmaceutical and materials science sectors. Suppliers typically offer the compound in various quantities, with purity specifications often exceeding 98%. This market development corresponds with search patterns showing increased interest in "specialty chemical suppliers" and "custom synthesis of functionalized aromatics."

Future research directions for CAS 2305341-15-3 may explore its potential in emerging areas such as targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's unique structural features position it well for these applications, which currently dominate many "medicinal chemistry trends" searches. Additionally, its utility in creating advanced materials with precisely controlled properties may expand as nanotechnology and smart material applications continue to grow.

In conclusion, N-(2-methanesulfonyl-4-methoxyphenyl)prop-2-enamide represents a versatile and valuable compound at the intersection of pharmaceutical development and advanced materials research. Its distinctive combination of methanesulfonyl, methoxy, and acrylamide functionalities provides numerous opportunities for innovation across multiple scientific disciplines. As evidenced by search trends and publication activity, interest in this compound and its derivatives continues to rise, making it a significant focus for both academic and industrial research efforts.